

In silico prediction of 2,2-Dimethylbut-3-ynamide targets

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2,2-Dimethylbut-3-ynamide

CAS No.: 164411-36-3

Cat. No.: B175922

[Get Quote](#)

An In-Depth Technical Guide: In Silico Target Prediction and Validation for **2,2-Dimethylbut-3-ynamide**

Abstract

The identification of molecular targets is a foundational step in modern drug discovery and chemical biology, providing the mechanistic basis for a compound's therapeutic effects and potential liabilities.[1] For novel chemical entities such as **2,2-Dimethylbut-3-ynamide**, where biological activity has not been characterized, in silico prediction methods offer a rapid and cost-effective strategy to generate testable hypotheses.[2] This guide provides a comprehensive, technically-grounded workflow for the computational prediction of protein targets for **2,2-Dimethylbut-3-ynamide**. We will detail a multi-pronged strategy employing reverse docking, chemogenomic analysis, and pharmacophore modeling, integrated with essential ADMET profiling.[3][4][5] Crucially, this guide extends beyond mere prediction, outlining a rigorous framework for the experimental validation of computationally-derived hypotheses, ensuring scientific integrity and a clear path from initial prediction to confirmed biological activity.[6][7]

Introduction: The Rationale for In Silico Target Discovery

Phenotypic screening has seen a resurgence, allowing for the discovery of bioactive compounds without prior knowledge of their mechanism of action.^[8] However, elucidating the molecular target(s) of these hits remains a significant bottleneck. Computational, or in silico, target identification provides a powerful set of tools to bridge this gap.^[1] These methods leverage vast biological and chemical databases to predict interactions between a small molecule and the proteome, thereby prioritizing targets for experimental validation.^{[2][9]}

For a novel compound like **2,2-Dimethylbut-3-ynamide**, a member of the ynamide class of compounds known for their versatile reactivity, an in silico approach is particularly advantageous.^{[10][11]} It allows for a broad, unbiased survey of potential targets, saving significant time and resources compared to traditional experimental screening.^[12] This guide is structured to walk researchers through a logical, robust, and self-validating workflow, from initial compound characterization to the final stages of experimental confirmation.

Compound Characterization and Preparation

Before any computational analysis, the subject molecule must be accurately represented and its properties understood.

2.1. Molecular Structure and Properties

The structure of **2,2-Dimethylbut-3-ynamide** is defined by its IUPAC name. For computational workflows, a machine-readable format such as SMILES (Simplified Molecular-Input Line-Entry System) is required.

- IUPAC Name: **2,2-Dimethylbut-3-ynamide**
- SMILES String: C#CC(C)(C)C(=O)N

Using this structure, we can calculate key physicochemical properties that influence a molecule's pharmacokinetic profile. Tools like RDKit or online servers such as ADMET-AI can be used for this purpose.^[13]

Table 1: Predicted Physicochemical Properties of **2,2-Dimethylbut-3-ynamide**

Property	Predicted Value	Significance
Molecular Weight	111.14 g/mol	Influences diffusion and absorption.
LogP (Octanol/Water)	0.85	Measures lipophilicity, affecting membrane permeability. [14]
Hydrogen Bond Donors	1 (from Amide -NH ₂)	Affects solubility and receptor binding. [14]
Hydrogen Bond Acceptors	1 (from Carbonyl O)	Affects solubility and receptor binding. [14]

| Polar Surface Area | 43.09 Å² | Influences cell permeability. |

2.2. Ligand Preparation for Docking


For structure-based methods like docking, the 2D representation must be converted to a 3D conformer and prepared for the simulation.

Protocol 2.2.1: Ligand Preparation

- **Generate 3D Coordinates:** Use a tool like Open Babel to convert the SMILES string into a 3D structure (.mol2 or .sdf format).
- **Energy Minimization:** Apply a force field (e.g., MMFF94) to find a low-energy conformation of the ligand. This is a critical step for ensuring the ligand's geometry is physically realistic.
- **Assign Partial Charges:** Calculate and assign partial charges (e.g., Gasteiger charges) to each atom, which are essential for calculating electrostatic interactions during docking.
- **Define Rotatable Bonds:** Identify all rotatable bonds within the ligand. The docking software will explore different torsions of these bonds to find the optimal binding pose.
- **Convert to PDBQT Format:** For use with AutoDock Vina, the prepared ligand structure is saved in the PDBQT file format, which includes charge, atom type, and rotatable bond information.[\[15\]](#)

In Silico Target Prediction: A Multi-Pronged Approach

No single computational method is foolproof. A robust prediction strategy relies on the convergence of evidence from multiple, orthogonal approaches. This section details three complementary workflows.



[Click to download full resolution via product page](#)

Caption: A multi-pronged workflow for in silico target identification.

3.1. Reverse Docking

Reverse (or inverse) docking flips the conventional virtual screening paradigm: instead of screening many compounds against one target, one compound is screened against a library of many potential protein targets.^[5] This approach is invaluable when no prior target information exists.^[15]

Causality: The core principle is that a ligand is more likely to bind to a protein if it can adopt a low-energy conformation (a "pose") within the protein's binding site that results in a favorable binding free energy score. This score is calculated based on factors like hydrogen bonds, van der Waals forces, and electrostatic interactions.

Protocol 3.1.1: Reverse Docking Workflow

- **Select a Protein Target Library:** Choose a library of 3D protein structures. This can be a curated set (e.g., all human kinases from the PDB) or a comprehensive, whole-proteome set.
- **Prepare Protein Structures:** For each protein, remove water molecules and co-crystallized ligands, add polar hydrogens, and assign partial charges. Convert each to the PDBQT format.
- **Define the Search Space:** For each target, define a docking box. For "blind docking," the box should encompass the entire protein surface to allow for unbiased identification of all potential binding sites.^[15]
- **Execute Docking Simulation:** Use a program like AutoDock Vina to dock the prepared **2,2-Dimethylbut-3-ynamide** ligand into each prepared protein target.^[16]
- **Analyze and Rank Results:** The primary output is a binding affinity score (in kcal/mol) for the best pose in each protein. Rank the proteins from the most favorable (most negative) to the least favorable score.

Table 2: Hypothetical Top 5 Hits from a Reverse Docking Screen

Rank	Protein Target (PDB ID)	Binding Affinity (kcal/mol)	Potential Implication
1	Cyclin-Dependent Kinase 2 (1HCK)	-8.9	Cell Cycle Regulation, Oncology
2	Carbonic Anhydrase II (1CA2)	-8.5	pH Regulation, Diuretics
3	HSP90 (1BYQ)	-8.2	Protein Folding, Oncology
4	FAAH (3PPM)	-8.1	Endocannabinoid Signaling, Pain

| 5 | Acetylcholinesterase (4EY7) | -7.9 | Neurotransmission, Alzheimer's |

3.2. Chemogenomics and Ligand Similarity

This approach is based on the "similar property principle": structurally similar molecules are likely to have similar biological activities.^[9] By comparing **2,2-Dimethylbut-3-ynamide** to compounds in large chemogenomics databases with known bioactivities, we can infer potential targets.

Causality: If our query molecule shares a high degree of structural similarity (e.g., has a similar 2D fingerprint) with a known inhibitor of a specific protein, there is a reasonable probability that our molecule may also interact with that protein.

Protocol 3.2.1: Ligand Similarity Search

- **Generate Molecular Fingerprint:** Convert the SMILES string of **2,2-Dimethylbut-3-ynamide** into a molecular fingerprint (e.g., ECFP4), which is a binary vector representing its structural features.
- **Select Databases:** Choose relevant databases such as ChEMBL, PubChem, or BindingDB, which contain millions of compounds with annotated bioactivity data.^{[17][18]}

- **Perform Similarity Search:** Use the fingerprint to search the selected databases for compounds with the highest structural similarity. The Tanimoto coefficient is a common metric for this comparison.
- **Aggregate Target Information:** For the top N most similar compounds, extract their known protein targets and bioactivity data (e.g., IC50, Ki).
- **Analyze Target Enrichment:** Identify proteins that appear frequently as targets for the structurally similar compounds. This enrichment suggests these proteins are more likely to be targets for our query molecule.

3.3. Pharmacophore Modeling

A pharmacophore is a 3D arrangement of essential molecular features (e.g., hydrogen bond donors/acceptors, hydrophobic centers, aromatic rings) that are necessary for biological activity.^{[4][19]} This method can be used to screen for molecules that fit a specific interaction model or to screen databases of target-based pharmacophores.

Causality: This method abstracts the molecule into a set of key interaction features. It then searches for proteins whose binding sites contain complementary features in the correct geometric arrangement, suggesting a potential for a productive binding event.^[20]

Protocol 3.3.1: Pharmacophore-Based Target Prediction

- **Generate a Ligand-Based Pharmacophore:** From the 3D structure of **2,2-Dimethylbut-3-ynamide**, define its key features: a hydrogen bond donor (N-H), a hydrogen bond acceptor (C=O), and a hydrophobic/alkyne feature.
- **Select a Pharmacophore Database:** Use a database like PharmMapper or a similar server that contains a large collection of pharmacophore models derived from known protein binding sites.
- **Screen the Database:** Screen the query pharmacophore against the database. The server will identify and rank protein binding sites that geometrically match the query features.
- **Review and Filter Hits:** Analyze the top-ranked protein hits, paying close attention to the quality of the pharmacophore alignment and the biological relevance of the target.

ADMET Profiling: Predicting Drug-Likeness

Parallel to target identification, it is crucial to assess the potential pharmacokinetic and toxicological properties of the compound.^[21] Early identification of poor ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties can prevent wasted resources on a compound that is unlikely to be a successful drug.^[12]

Causality: A potent compound is useless if it cannot reach its target in the body at a therapeutic concentration or if it is overtly toxic.^[3] ADMET prediction models are built from large datasets of experimental results and use machine learning to predict these properties based on molecular structure.^[13]


Table 3: Hypothetical ADMET Profile for **2,2-Dimethylbut-3-ynamide**

ADMET Property	Prediction	Interpretation
Absorption		
Caco-2 Permeability	High	Likely to be well-absorbed from the gut.
Distribution		
BBB Penetration	Yes	Compound may cross the blood-brain barrier.
Plasma Protein Binding	Low	High fraction of unbound, active drug expected.
Metabolism		
CYP2D6 Inhibitor	No	Low risk of drug-drug interactions via this pathway.
Excretion		
Renal Organic Cation Transporter Substrate	No	Primary excretion route may be metabolic.
Toxicity		
hERG Inhibition	Low Risk	Low risk of cardiac toxicity.

| Ames Mutagenicity | Low Risk | Unlikely to be mutagenic. |

Experimental Validation: From Hypothesis to Evidence

In silico predictions are hypotheses that must be validated experimentally.^{[6][22]} A tiered approach, starting with direct binding assays and progressing to more complex cell-based functional assays, provides the most rigorous validation.^{[23][24]}



[Click to download full resolution via product page](#)

Caption: A tiered workflow for the experimental validation of predicted targets.

5.1. Tier 1: In Vitro Binding Assays

The first step is to confirm a direct, physical interaction between **2,2-Dimethylbut-3-ynamide** and the purified recombinant target proteins identified in the in silico screen.[\[25\]](#)

Protocol 5.1.1: Surface Plasmon Resonance (SPR)

- Immobilization: Covalently immobilize the purified target protein onto a sensor chip surface.
- Analyte Injection: Flow solutions of **2,2-Dimethylbut-3-ynamide** at various concentrations across the chip surface.
- Detection: A laser detects changes in the refractive index at the surface, which is proportional to the mass of the compound binding to the immobilized protein. This is measured in real-time.[\[26\]](#)
- Data Analysis: From the binding and dissociation curves, calculate kinetic parameters (k_{on} , k_{off}) and the equilibrium dissociation constant (K_D). A lower K_D value indicates a higher binding affinity.[\[25\]](#)

5.2. Tier 2 & 3: Cell-Based Assays

Confirming direct binding is necessary but not sufficient. It is essential to demonstrate that the compound engages its target in a complex cellular environment and that this engagement leads to a measurable functional outcome.[\[27\]](#)[\[28\]](#)

Protocol 5.2.1: Cellular Functional Assay (Example: Kinase Inhibition)

- Cell Line Selection: Choose a cell line that expresses the target kinase (e.g., CDK2) and has a known downstream signaling pathway.
- Compound Treatment: Treat the cells with increasing concentrations of **2,2-Dimethylbut-3-ynamide**.
- Western Blot Analysis: Lyse the cells and perform a Western blot to measure the phosphorylation status of a known downstream substrate of the target kinase. A decrease in phosphorylation of the substrate with increasing compound concentration indicates functional inhibition of the kinase.

- Cytotoxicity Assay: Concurrently, perform a cell viability assay (e.g., MTT or CellTiter-Glo) to measure the compound's effect on cell proliferation.[\[29\]](#)
- Data Analysis: Calculate the IC50 (concentration for 50% inhibition of the target) and GI50 (concentration for 50% growth inhibition) values. A strong correlation between these two values supports the conclusion that the compound's cytotoxic effect is mediated through the inhibition of the target kinase.

Table 4: Hypothetical Experimental Validation Summary

Target	In Vitro Binding (SPR K_D)	Cellular Functional Assay (IC50)	Phenotypic Outcome (GI50)	Validation Status
CDK2	500 nM	1.2 µM (pRb Phosphorylation)	1.5 µM (SUM149 Cells)	Validated
Carbonic Anhydrase II	1.1 µM	> 50 µM	> 50 µM	Binding Confirmed, Not Functional
HSP90	No Binding	N/A	> 50 µM	Not Validated

| FAAH | 2.5 µM | 5.0 µM (Substrate Turnover) | > 50 µM | Validated, Low Potency |

Conclusion

The journey from a novel chemical structure to a validated biological target is complex and requires a synergistic interplay between computational prediction and experimental validation. This guide has outlined a robust, multi-faceted strategy for identifying and confirming the molecular targets of **2,2-Dimethylbut-3-ynamide**. By integrating reverse docking, chemogenomics, and pharmacophore modeling, researchers can cast a wide net to generate high-quality hypotheses. The subsequent tiered experimental workflow ensures that these predictions are rigorously tested, providing a high degree of confidence in the final validated targets. This integrated computational-experimental framework serves as a blueprint for

accelerating the exploration of novel chemical space and is fundamental to modern, efficient drug discovery.[30]

References

- Experimental validation of in silico target predictions on synergistic protein targets - PMC. (2013, March 22). National Center for Biotechnology Information.[[Link](#)]
- Experimental validation of in silico target predictions on synergistic protein targets - MedChemComm (RSC Publishing). (n.d.). Royal Society of Chemistry.[[Link](#)]
- ADMET Prediction Software - Sygnature Discovery. (n.d.). Sygnature Discovery.[[Link](#)]
- ADMET Predictions - Computational Chemistry Glossary - Deep Origin. (2025, January 10). Deep Origin.[[Link](#)]
- Experimental validation of in silico target predictions on synergistic protein targets - RSC Publishing. (2012, November 23). Royal Society of Chemistry.[[Link](#)]
- ADMET-AI. (n.d.). ADMET-AI.[[Link](#)]
- Pharmacophore Modeling for Targets with Extensive Ligand Libraries: A Case Study on SARS-CoV-2 Mpro - JoVE. (2025, September 26). Journal of Visualized Experiments.[[Link](#)]
- What is pharmacophore modeling and its applications? - Patsnap Synapse. (2025, May 21). Patsnap.[[Link](#)]
- Truly Target-Focused Pharmacophore Modeling: A Novel Tool for Mapping Intermolecular Surfaces - MDPI. (2018, August 6). MDPI.[[Link](#)]
- The Benefits of In Silico Modeling to Identify Possible Small-Molecule Drugs and Their Off-Target Interactions - Taylor & Francis. (2018, January 30). Taylor & Francis Online.[[Link](#)]
- Pharmacophore modeling: advances and pitfalls - PMC. (n.d.). National Center for Biotechnology Information.[[Link](#)]
- ADMET Prediction - Protheragen. (n.d.). Protheragen.[[Link](#)]

- Cracking the Code of Drug Discovery: Small Molecules and Target Identification. (2024, September 6). Technology Networks.[\[Link\]](#)
- Computational tools for ADMET. (n.d.). Computational tools for ADMET.[\[Link\]](#)
- In Silico Identification of Small Molecules as New Cdc25 Inhibitors through the Correlation between Chemosensitivity and Protein Expression Pattern - PubMed. (2021, April 2). National Center for Biotechnology Information.[\[Link\]](#)
- In Silico Target Identification Reveals IL12B as a Candidate for Small Molecule Drug Development | bioRxiv. (2024, September 7). bioRxiv.[\[Link\]](#)
- Cell-Based Assays Guide | Antibodies.com. (2025, January 31). Antibodies.com.[\[Link\]](#)
- Applications and Limitations of Pharmacophore Modeling - Drug Discovery Pro. (n.d.). Drug Discovery Pro.[\[Link\]](#)
- Cell Based Functional Assay including Cytotoxicity Assays - NJ Bio. (2024, May 2). NJ Bio. [\[Link\]](#)
- Open access drug discovery database launches with half a million compounds | EMBL. (2010, January 18). European Molecular Biology Laboratory.[\[Link\]](#)
- Chemogenomics database for Autophagy Research. (n.d.). TCMSP-IP.[\[Link\]](#)
- About Ligand Binding Assays - Gifford Bioscience. (n.d.). Gifford Bioscience.[\[Link\]](#)
- Databases | Center of Regenerative Medicine | Washington University in St. Louis. (n.d.). Washington University in St. Louis.[\[Link\]](#)
- A guide to simple, direct, and quantitative in vitro binding assays - PMC. (2017, January 20). National Center for Biotechnology Information.[\[Link\]](#)
- Target Identification and Validation (Small Molecules) - University College London. (n.d.). University College London.[\[Link\]](#)
- Experimental validation of in silico target predictions on synergistic protein targets | Publicación. (n.d.). Digital.CSIC.[\[Link\]](#)

- Binding Assays | BMG LABTECH. (n.d.). BMG LABTECH.[\[Link\]](#)
- A Consensus Compound/Bioactivity Dataset for Data-Driven Drug Design and Chemogenomics - PMC. (2022, April 13). National Center for Biotechnology Information. [\[Link\]](#)
- From in silico prediction to experimental validation: Identification of drugs and novel synergistic combinations that inhibit growth of inflammatory breast cancer cells | bioRxiv. (2025, December 13). bioRxiv.[\[Link\]](#)
- Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls - Fluidic. (2025, November 18). Fluidic Analytics.[\[Link\]](#)
- Protein Binding Assays | Creative Diagnostics. (n.d.). Creative Diagnostics.[\[Link\]](#)
- Target Validation | Reaction Biology. (n.d.). Reaction Biology.[\[Link\]](#)
- Unlocking the Potential of Cell-Based Assays in Modern Scientific Research - Vipergen. (n.d.). Vipergen.[\[Link\]](#)
- MultiDock Screening Tool - Reverse docking demonstration - YouTube. (2022, July 8). YouTube.[\[Link\]](#)
- 2,2-Dimethylbut-3-en-1-amine | C₆H₁₃N | CID 642326 - PubChem. (n.d.). National Center for Biotechnology Information.[\[Link\]](#)
- ChEMBL Database in 2023: a drug discovery platform spanning multiple bioactivity data types and time periods | Nucleic Acids Research | Oxford Academic. (2023, November 2). Oxford Academic.[\[Link\]](#)
- Reverse docking: Significance and symbolism. (2024, December 19). Synapse.[\[Link\]](#)
- ReverseDock: a web server for blind docking of a single ligand to multiple protein targets using AutoDock Vina - Frontiers. (2023, October 9). Frontiers.[\[Link\]](#)
- Tutorial redocking – ADFR - Center for Computational Structural Biology. (2019, October 31). The Scripps Research Institute.[\[Link\]](#)

- Molecular Docking Tutorial: A Step-by-Step Guide for Beginners - ChemCopilot. (2025, April 29). ChemCopilot.[[Link](#)]
- N,N-dimethylbut-3-enamide | C₆H₁₁NO | CID 11007856 - PubChem - NIH. (n.d.). National Center for Biotechnology Information.[[Link](#)]
- Recent Advances in the Use of the Dimerization Strategy as a Means to Increase the Biological Potential of Natural or Synthetic - UQTR. (2021, April 17). Université du Québec à Trois-Rivières.[[Link](#)]
- Organic Compounds with Biological Activity - MDPI. (2025, September 29). MDPI.[[Link](#)]
- Ynamides: A Modern Functional Group For The New Millennium - PMC. (n.d.). National Center for Biotechnology Information.[[Link](#)]
- Lewis acid-catalyzed (3 + 2) annulation of bicyclobutanes with ynamides: access to 2-amino-bicyclo[2.1.1]hexenes - Semantic Scholar. (2024, September 9). Semantic Scholar.[[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Cracking the Code of Drug Discovery: Small Molecules and Target Identification - PharmaFeatures [pharmafeatures.com]
- 2. tandfonline.com [tandfonline.com]
- 3. sygnaturediscovery.com [sygnaturediscovery.com]
- 4. What is pharmacophore modeling and its applications? [synapse.patsnap.com]
- 5. wisdomlib.org [wisdomlib.org]
- 6. Experimental validation of in silico target predictions on synergistic protein targets - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Experimental validation of in silico target predictions on synergistic protein targets - MedChemComm (RSC Publishing) [pubs.rsc.org]

- 8. Experimental validation of in silico target predictions on synergistic protein targets | Publicación [silice.csic.es]
- 9. Open access drug discovery database launches with half a million compounds | EMBL [embl.org]
- 10. Ynamides: A Modern Functional Group For The New Millennium - PMC [pmc.ncbi.nlm.nih.gov]
- 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 12. Computational tools for ADMET [crdd.osdd.net]
- 13. ADMET-AI [admet.ai.greenstonebio.com]
- 14. ADMET Prediction - Protheragen [wavefunction.protheragen.ai]
- 15. Frontiers | ReverseDock: a web server for blind docking of a single ligand to multiple protein targets using AutoDock Vina [frontiersin.org]
- 16. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
- 17. A Consensus Compound/Bioactivity Dataset for Data-Driven Drug Design and Chemogenomics - PMC [pmc.ncbi.nlm.nih.gov]
- 18. academic.oup.com [academic.oup.com]
- 19. Pharmacophore Modeling for Targets with Extensive Ligand Libraries: A Case Study on SARS-CoV-2 Mpro [jove.com]
- 20. mdpi.com [mdpi.com]
- 21. ADMET Predictions - Computational Chemistry Glossary [deeporigin.com]
- 22. Experimental validation of in silico target predictions on synergistic protein targets - MedChemComm (RSC Publishing) DOI:10.1039/C2MD20286G [pubs.rsc.org]
- 23. Cell-Based Assays Guide | Antibodies.com [antibodies.com]
- 24. reactionbiology.com [reactionbiology.com]
- 25. giffordbioscience.com [giffordbioscience.com]
- 26. Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls - Fluidic Sciences Ltd % [fluidic.com]
- 27. Validated Cell-Based Assays for Discovery and Screening | Thermo Fisher Scientific - US [thermofisher.com]
- 28. Cell Based Assays & Cell Based Screening Assays in Modern Research [vipergen.com]
- 29. njbio.com [njbio.com]

- [30. From in silico prediction to experimental validation: Identification of drugs and novel synergistic combinations that inhibit growth of inflammatory breast cancer cells | bioRxiv \[biorxiv.org\]](#)
- To cite this document: BenchChem. [In silico prediction of 2,2-Dimethylbut-3-ynamide targets]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b175922/docs#in-silico-prediction-of-2-2-dimethylbut-3-ynamide-targets\]](https://www.benchchem.com/product/b175922/docs#in-silico-prediction-of-2-2-dimethylbut-3-ynamide-targets)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

